3-[[(1S,2R)-1-hydroxy-1-phenylpropan-2-yl]amino]-1-(3-methoxyphenyl)propan-1-one

• Molecular Formula: C19H23NO3
• Molecular Weight: 313.4 g/mol
• IUPAC Name: 3-[[(1S,2R)-1-hydroxy-1-phenylpropan-2-yl]amino]-1-(3-methoxyphenyl)propan-1-one
• InChI: InChI=1S/C19H23NO3/c1-14(19(22)15-7-4-3-5-8-15)20-12-11-18(21)16-9-6-10-17(13-16)23-2/h3-10,13-14,19-20,22H,11-12H2,1-2H3/t14-,19-/m1/s1
• InChI Key: GDYUVHBMFVMBAF-AUUYWEPGSA-N
• Isomeric SMILES: C[C@H]([C@H](C1=CC=CC=C1)O)NCCC(=O)C2=CC(=CC=C2)OC
• SMILES: CC(C(C1=CC=CC=C1)O)NCCC(=O)C2=CC(=CC=C2)OC
• synonyms: Ildamen; Myofedrin; Oxifedrine; Oxiphedrin; Oxyfedrine; Oxyphedrin

Description

A drug used in the treatment of angina pectoris, heart failure, conduction defects, and myocardial infarction. It is a partial agonist at beta adrenergic receptors and acts as a coronary vasodilator and cardiotonic agent.

Scientific Research Applications

Enzymatic Resolution in Synthesis

• The enzymatic resolution of derivatives of 3-amino-3-phenylpropan-1-ol has been studied for applications in asymmetric synthesis, notably in the production of (S)-dapoxetine, using Candida antarctica lipase A (CAL-A) as a biocatalyst (Torre, Gotor‐Fernández, & Gotor, 2006).

Synthesis of Derivatives and Antimicrobial Activity

• Research has focused on synthesizing derivatives of chalcone from derivatives of acetophenone and 2-nitrobenzaldehyde, where compounds formed include 3-hydroxy-3-(2-nitrophenyl)-1-phenylpropan-1-one and its dimethoxyphenyl variant, demonstrating the influence of methoxy groups on the reactivity of acetophenone (Putri, Soewandi, & Budiati, 2019).

Study of Tautomerism and Conformation

• Research has explored the tautomerism and conformation of aryl-substituted 1-(2-hydroxyphenyl)-3-phenylpropane-1,3-diones, including derivatives similar to 3-[[(1S,2R)-1-hydroxy-1-phenylpropan-2-yl]amino]-1-(3-methoxyphenyl)propan-1-one, in both solid phase and solution (Cunningham, Lowe, & Threadgill, 1989).

Antimicrobial and Antitumor Activities

• Novel derivatives of this compound, such as 3-(1-aryl-1H-1,2,3-triazol-4-yl)-2-(4-fluorophenyl)-1-(2-hydroxy-4-methoxyphenyl) propan-1-ones, have been synthesized and evaluated for antimicrobial activity (Nagamani, Anjaiah, Praveen, & Jalapathi, 2018). Additionally, tertiary aminoalkanol hydrochlorides derived from similar structures have been tested for antitumor activity (Isakhanyan et al., 2016).

Antiviral and Antioxidant Applications

• Phenylpropanoids derived from this compound have shown anti-tobacco mosaic virus activities (Kong et al., 2015) and antioxidative properties, as seen in derivatives isolated from the berries of Pimenta dioica (Kikuzaki, Hara, Kawai, & Nakatani, 1999).